Cas no 1995723-51-7 ({2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine
• CAS No: 1995723-51-7
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6120582
• PubChem ID: 165668143
• Update Time: 2025-09-26

{2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine
• 1995723-51-7
• {2,2-dimethyl-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopropyl}methanamine
• EN300-1798736

• Inchi： 1S/C12H21N3/c1-8(2)15-10(5-6-14-15)11-9(7-13)12(11,3)4/h5-6,8-9,11H,7,13H2,1-4H3
• InChI Key： BKDDBUBISZGTRZ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=CC=N1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on {2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine

Comprehensive Guide to {2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine (CAS No. 1995723-51-7): Properties, Applications, and Market Insights

The chemical compound {2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine (CAS No. 1995723-51-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals and agrochemicals. This comprehensive guide explores its chemical characteristics, synthesis methods, and emerging uses, while addressing frequently asked questions in the scientific community.

With a molecular structure featuring a cyclopropyl core linked to a pyrazole ring and an amine functional group, this compound exhibits remarkable stability and reactivity. Researchers have identified its potential as a key intermediate in the development of novel bioactive molecules, particularly in the field of central nervous system (CNS) drug discovery. The presence of both lipophilic (dimethylcyclopropyl) and hydrophilic (methanamine) moieties makes it particularly interesting for drug design applications.

The synthesis of {2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine typically involves multi-step organic reactions, with careful control of stereochemistry being crucial for obtaining the desired biological activity. Recent advances in green chemistry approaches have focused on optimizing the synthetic pathway to reduce environmental impact while maintaining high yields. This aligns with current industry trends toward sustainable pharmaceutical manufacturing.

In pharmaceutical applications, this compound has shown promise as a building block for neurological disorder treatments, with particular interest in its potential for developing new dopamine receptor modulators. The unique spatial arrangement of its functional groups allows for selective interactions with biological targets, making it valuable for structure-activity relationship studies. Researchers are actively investigating its role in developing treatments for conditions like Parkinson's disease and depression.

The agrochemical industry has also shown interest in CAS 1995723-51-7 derivatives for developing new generation crop protection agents. Its structural features suggest potential insecticidal or fungicidal properties, though comprehensive field studies are still ongoing. The compound's stability under various environmental conditions makes it particularly attractive for agricultural applications.

Market analysis indicates growing demand for {2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine in both research and industrial sectors. Pharmaceutical companies are increasingly seeking novel chemical entities with improved pharmacokinetic properties, and this compound's unique characteristics position it as a valuable candidate. The global market for such specialized intermediates is projected to grow significantly in the coming years, driven by increased R&D investment in life sciences.

Quality control and analytical characterization of 1995723-51-7 present specific challenges due to its complex structure. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed to ensure purity and confirm structural integrity. These analytical methods are crucial for maintaining consistency in research and commercial applications.

Storage and handling recommendations for this compound emphasize protection from moisture and oxidation. While not classified as hazardous under standard conditions, proper laboratory practices should be followed. The compound's stability profile suggests good shelf life when stored under appropriate conditions, making it practical for both research and industrial use.

Current research trends focus on exploring the full potential of {2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine through structure modification and derivatization. Scientists are particularly interested in creating libraries of analogs to explore structure-activity relationships more comprehensively. This approach aligns with modern drug discovery strategies that emphasize molecular diversity.

The intellectual property landscape surrounding CAS 1995723-51-7 is evolving, with several patents filed for its derivatives and applications. Companies investing in this chemical space are actively protecting their innovations, indicating the compound's commercial potential. Researchers should conduct thorough patent searches before developing new applications to avoid infringement issues.

From a regulatory perspective, {2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine is not currently subject to significant restrictions in most jurisdictions. However, as with any chemical substance, compliance with local regulations and proper documentation is essential for research and commercial activities involving this compound.

Future prospects for this compound appear promising, with potential applications extending beyond current uses. Its structural versatility suggests possible applications in materials science, particularly in the development of specialty polymers or functional materials. The scientific community continues to uncover new possibilities for this interesting molecule.

For researchers working with 1995723-51-7, collaboration opportunities exist across academic and industrial sectors. The compound's unique properties make it a subject of interest for multidisciplinary research teams focusing on medicinal chemistry, chemical biology, and materials science. Networking within these communities can lead to innovative applications.

In conclusion, {2,2-dimethyl-3-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine represents an exciting area of chemical research with diverse potential applications. Its unique structural features, combined with growing scientific interest, position it as a compound worth watching in coming years. As research progresses, we can expect to see more innovative uses emerge for this versatile molecule.